N-[[4-(3-chlorophenyl)oxan-4-yl]methyl]-1,1-dioxothiolane-3-carboxamide

• IUPAC Name: N-[[4-(3-chlorophenyl)oxan-4-yl]methyl]-1,1-dioxothiolane-3-carboxamide
• InChI: InChI=1S/C17H22ClNO4S/c18-15-3-1-2-14(10-15)17(5-7-23-8-6-17)12-19-16(20)13-4-9-24(21,22)11-13/h1-3,10,13H,4-9,11-12H2,(H,19,20)
• InChI Key: KKXQBVKOFULOKU-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1C(=O)NCC2(CCOCC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H22ClNO4S
• Molecular Weight: 371.9 g/mol

Description

N-[[4-(3-chlorophenyl)oxan-4-yl]methyl]-1,1-dioxothiolane-3-carboxamide, commonly known as CP-47,497, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic benefits. It is a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. CP-47,497 has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of a variety of medical conditions.

Mechanism of Action

CP-47,497 is a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. When CP-47,497 binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor is responsible for the biochemical and physiological effects of CP-47,497.
Biochemical and Physiological Effects:
CP-47,497 has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain. CP-47,497 has also been shown to have neuroprotective properties, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, CP-47,497 has been shown to reduce withdrawal symptoms in animal models of drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using CP-47,497 in lab experiments is its potency as a CB1 receptor agonist. This allows researchers to study the effects of CB1 receptor activation in a controlled environment. However, one limitation of using CP-47,497 in lab experiments is its potential for off-target effects, as it may interact with other receptors in addition to the CB1 receptor.

Future Directions

There are several potential future directions for research on CP-47,497. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, CP-47,497 may have potential as a treatment for chronic pain and drug addiction. Further research is needed to fully understand the potential therapeutic benefits of CP-47,497 and to develop safe and effective treatment strategies.

Synthesis Methods

CP-47,497 is typically synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 3-chlorophenylacetic acid with 1,4-dioxane to form 4-(3-chlorophenyl)oxan-4-ylacetic acid. This compound is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 1,1-dioxothiolane-3-carboxamide to form CP-47,497.

Scientific Research Applications

CP-47,497 has been extensively studied for its potential therapeutic benefits. It has been shown to have anti-inflammatory, analgesic, and neuroprotective properties, making it a promising candidate for the treatment of a variety of medical conditions, including chronic pain, multiple sclerosis, and Alzheimer's disease. CP-47,497 has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce withdrawal symptoms in animal models.